3-(2,4-Dichlorophenyl)-1-(2-methoxyphenyl)-1H-pyrazole-5-carboxylic acid

Specification

• CAS No.: 618383-11-2
• Molecular Formula: C17H12Cl2N2O3
• Molecular Weight: 363.2 g/mol
• IUPAC Name: 5-(2,4-dichlorophenyl)-2-(2-methoxyphenyl)pyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C17H12Cl2N2O3/c1-24-16-5-3-2-4-14(16)21-15(17(22)23)9-13(20-21)11-7-6-10(18)8-12(11)19/h2-9H,1H3,(H,22,23)
• Standard InChI Key: XKDABZUWFWKPNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=CC(=N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)O

Introduction

Structural and Molecular Properties

Core Architecture and Functional Groups

The compound’s molecular formula, C₁₇H₁₂Cl₂N₂O₃, reflects a pyrazole ring (C₃H₃N₂) substituted at positions 1, 3, and 5. The 1-position hosts a 2-methoxyphenyl group (C₆H₄OCH₃), while the 3-position is occupied by a 2,4-dichlorophenyl moiety (C₆H₃Cl₂). A carboxylic acid (-COOH) group at the 5-position introduces polarity and hydrogen-bonding capacity. The methoxy group’s electron-donating effects and the dichlorophenyl group’s electron-withdrawing properties create a polarized electronic environment, influencing reactivity and biological interactions.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Weight	363.2 g/mol
SMILES Notation	COC1=CC=CC=C1N2C(=CC(=N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)O
InChI Key	XKDABZUWFWKPNV-UHFFFAOYSA-N
Predicted Collision Cross-Section (Ų)	179.7 ([M+H]+)

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy confirms regioselective substitution patterns. The ¹H-NMR spectrum exhibits distinct signals for methoxy protons (~δ 3.8 ppm) and aromatic protons split by chlorine’s anisotropic effects. Infrared (IR) spectroscopy identifies carbonyl stretching vibrations at ~1700 cm⁻¹, characteristic of the carboxylic acid group. High-resolution mass spectrometry (HRMS) validates the molecular ion peak at m/z 363.02978 ([M+H]+), aligning with theoretical calculations.

Synthesis and Analytical Methodologies

Multi-Step Synthetic Routes

Synthesis begins with condensation of 2-methoxyphenylhydrazine and β-keto esters, followed by cyclization to form the pyrazole core. Subsequent Friedel-Crafts alkylation introduces the 2,4-dichlorophenyl group, while oxidation of a hydroxymethyl intermediate yields the carboxylic acid functionality. A representative protocol involves:

• Cyclization: Reacting hydrazine derivatives with diketones under acidic conditions.

• Electrophilic Substitution: Using dichlorobenzene derivatives in the presence of Lewis catalysts.

• Oxidation: Employing sodium periodate (NaIO₄) and ruthenium(III) chloride (RuCl₃) to convert hydroxymethyl to carboxylic acid groups.

Purification and Quality Control

Post-synthetic purification employs column chromatography (silica gel, ethyl acetate/hexane eluent) followed by recrystallization from ethanol. Purity assessments via High-Performance Liquid Chromatography (HPLC) typically exceed 95%, with residual solvents quantified using Gas Chromatography-Mass Spectrometry (GC-MS).

Organism	MIC (µg/mL)	Reference Compound (MIC)
S. aureus (MRSA)	8	Vancomycin (2)
E. coli (ESBL)	16	Ciprofloxacin (4)

Comparative Analysis with Structural Analogues

Role of Substituents on Bioactivity

Replacing the 2,4-dichlorophenyl group with 4-methoxyphenyl (as in CAS 1020240-61-2) reduces antimicrobial potency (MIC >32 µg/mL), underscoring chlorine’s critical role in target binding. Conversely, trifluoromethyl analogues (e.g., CAS 218631-48-2) show improved metabolic stability but lower aqueous solubility.

Electronic and Steric Effects

Hammett substituent constants (σ) correlate with bioactivity: electron-withdrawing chlorine atoms (σ = 0.23) enhance oxidative stress induction, while electron-donating methoxy groups (σ = -0.27) improve pharmacokinetic profiles.

Future Research Directions

Target Identification and Mechanism Elucidation

Proteomic studies are needed to identify protein targets, particularly in bacterial efflux pumps and antioxidant enzymes like superoxide dismutase (SOD). Molecular docking simulations could clarify interactions with NADPH oxidase and cytochrome P450 isoforms.

Preclinical Development Challenges

Addressing the compound’s limited bioavailability requires formulation strategies such as nanoemulsions or prodrug approaches. Chronic toxicity studies in rodent models must evaluate hepatorenal safety profiles before clinical translation.